Cas no 76635-31-9 (4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline
• CAS No: 76635-31-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD09971317
• CID: 1087569
• PubChem ID: 12676680
• Update Time: 2025-06-25

4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline
• [4-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl]amine
• 4-(3-methyl-1,2,4-oxadiazol-5-yl)aniline(SALTDATA: FREE)
• F2185-0005
• Benzenamine, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
• SLXBJYRWWOPAOU-UHFFFAOYSA-N
• SBB076662
• AB1009111
• 4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylamine
• 635M319
• 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline, AldrichCPR
• AS-44361
• FT-0748902
• AKOS005135991
• SCHEMBL981283
• DTXSID20506539
• 76635-31-9
• MFCD09971317
• EN300-238714
• DA-18482
• A11326

• MDL： MFCD09971317
• Inchi： 1S/C9H9N3O/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7/h2-5H,10H2,1H3
• InChI Key： SLXBJYRWWOPAOU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N)=NC(C)=N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 1.5

Experimental Properties

• Density: 1.229
• Boiling Point: 357.826°C at 760 mmHg
• Flash Point: 170.207°C
• Refractive Index: 1.594
• PSA: 64.94000
• LogP: 2.20840

4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline

Recent Advances in the Study of 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 76635-31-9) and Its Applications in Chemical Biology and Medicine

The compound 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 76635-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, highlighting its synthesis, biological activity, and potential as a pharmacophore in drug development.

Recent literature has emphasized the role of 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline as a versatile building block in the synthesis of heterocyclic compounds. Its oxadiazole ring, in particular, has been identified as a key structural motif that contributes to its bioactivity. Studies have demonstrated that derivatives of this compound exhibit promising antimicrobial, anti-inflammatory, and anticancer properties, making it a valuable candidate for further pharmacological investigation.

One of the most notable findings in recent research is the compound's ability to modulate specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline derivatives act as potent inhibitors of certain kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, suggesting its potential as a lead compound for targeted cancer therapies.

In addition to its therapeutic potential, the compound has also been explored for its applications in chemical biology. Researchers have leveraged its fluorescent properties to develop novel probes for imaging and diagnostics. A recent study in ACS Chemical Biology demonstrated the use of 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline-based probes for real-time monitoring of enzymatic activity in live cells, offering new insights into cellular processes.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(3-Methyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 76635-31-9) represents a promising scaffold in drug discovery and chemical biology. Its diverse biological activities and structural versatility underscore its potential as a key player in the development of next-generation therapeutics. Future studies should prioritize mechanistic investigations and preclinical evaluations to fully realize its therapeutic potential.